Cas no 75125-59-6 (6-[(7,7-dimethyloctanoyl)amino]hexanoic acid)

• Product Name: 6-[(7,7-dimethyloctanoyl)amino]hexanoic acid
• CAS No: 75125-59-6
• MF: C₁₆H₃₁NO₃
• MW: 285.422245264053
• CID: 1772324
• PubChem ID: 73556835
• Update Time: 2025-04-21

6-[(7,7-dimethyloctanoyl)amino]hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(7,7-dimethyloctanoyl)amino]hexanoic acid
• 6-(7,7-dimethyloctanoylamino)hexanoic acid
• 6-[(2,2-Diethyl-1-hydroxyhexylidene)amino]hexanoic acid
• 75125-59-6
• DTXSID20996618
• QFVARWHUFGIVGI-UHFFFAOYSA-N

• Inchi： 1S/C16H31NO3/c1-4-7-12-16(5-2,6-3)15(20)17-13-10-8-9-11-14(18)19/h4-13H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： QFVARWHUFGIVGI-UHFFFAOYSA-N
• SMILES： O=C(C(CC)(CC)CCCC)NCCCCCC(=O)O

Computed Properties

• Exact Mass: 285.23039385g/mol
• Monoisotopic Mass: 285.23039385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.4Ų